Cas no 2168155-29-9 (4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2168155-29-9
• MF: C₁₁H₁₁BrFNO₂
• MW: 288.112945795059
• CID: 6110603
• PubChem ID: 134162613
• Update Time: 2025-05-19

4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid
• 2168155-29-9
• EN300-1457440
• AKOS040799803
• F1911-4301

• Inchi： 1S/C11H11BrFNO2/c12-6-1-2-10(13)7(3-6)8-4-14-5-9(8)11(15)16/h1-3,8-9,14H,4-5H2,(H,15,16)
• InChI Key： UBMZICNCSOTQTA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1CNCC1C(=O)O)F

Computed Properties

• Exact Mass: 286.99572g/mol
• Monoisotopic Mass: 286.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2168155-29-9)

4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2168155-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine-3-carboxylic acid backbone and 5-bromo-2-fluorophenyl substituent, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The 4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid structure combines a halogenated aromatic ring with a pyrrolidine carboxylic acid moiety, offering a versatile scaffold for medicinal chemistry. This combination is often explored in the design of small-molecule inhibitors and protease modulators, which are critical in treating various diseases. The presence of both bromine and fluorine atoms enhances the compound's ability to interact with biological systems, making it a valuable tool in structure-activity relationship (SAR) studies.

In recent years, the demand for highly functionalized pyrrolidine derivatives like 4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid has surged due to their relevance in targeted therapy and precision medicine. The compound's CAS No. 2168155-29-9 is frequently searched in academic and industrial databases, reflecting its importance in pharmaceutical intermediates and bioconjugation applications. Its synthesis and optimization are often discussed in the context of green chemistry and sustainable manufacturing, aligning with global trends toward environmentally friendly practices.

One of the key advantages of 4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid is its potential role in central nervous system (CNS) drug development. The pyrrolidine ring is a common feature in many neuroactive compounds, and the addition of a fluorophenyl group can enhance blood-brain barrier permeability. This makes the compound a subject of interest for researchers working on neurodegenerative diseases and psychiatric disorders, areas where unmet medical needs remain high.

From a synthetic chemistry perspective, 4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid poses interesting challenges and opportunities. The bromine atom at the 5-position of the phenyl ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Meanwhile, the carboxylic acid group provides a handle for amide bond formation or esterification, enabling the creation of diverse derivatives. These properties are highly valued in combinatorial chemistry and high-throughput screening campaigns.

The growing interest in 4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid is also reflected in its inclusion in commercial chemical catalogs and research reagent libraries. Suppliers often highlight its purity and stability, which are critical for reproducible experimental results. Additionally, the compound's spectroscopic data (e.g., NMR, HPLC, and MS) is frequently requested by researchers for verification and characterization purposes, underscoring its role in quality control and analytical chemistry.

Looking ahead, 4-(5-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid is expected to remain a focal point in drug discovery pipelines. Its adaptability and potential for lead optimization make it a valuable asset in addressing complex biological targets. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in advancing personalized medicine and therapeutic innovation.